Cas no 769-26-6 (2-ethynyl-1,3,5-trimethylbenzene)

• Product Name: 2-ethynyl-1,3,5-trimethylbenzene
• CAS No: 769-26-6
• MF: C₁₁H₁₂
• MW: 144.212983131409
• MDL: MFCD07777099
• CID: 820159
• PubChem ID: 136610
• Update Time: 2025-04-19

2-ethynyl-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-2,4,6-trimethylbenzene
• 2-Ethynyl-1,3,5-trimethylbenzene
• 2,4,6-Trimethylphenylacetylene
• 2-ethynyl-1,3-,5-trimethylbenzene
• benzene,2-ethynyl-1,3,5-trimethyl
• mesityl acetylene
• 2-Ethynylmesitylene
• Mesitylethyne
• mesitylacetylene
• benzene, 2-ethynyl-1,3,5-trimethyl-
• VBEPMNWLWNKUGJ-UHFFFAOYSA-N
• Benzene,2-ethynyl-1,3,5-trimethyl-
• E1361
• SY234778
• AS-60989
• 2-Ethynyl-1,3,5-trimethylbenzene, 96%
• AKOS023427851
• InChI=1/C11H12/c1-5-11-9(3)6-8(2)7-10(11)4/h1,6-7H,2-4H
• CS-0186635
• FT-0691415
• T72925
• MFCD07777099
• 769-26-6
• DTXSID80227692
• EN300-1853960
• DB-008057
• 2-ethynyl-1,3,5-trimethylbenzene

• MDL： MFCD07777099
• Inchi： 1S/C11H12/c1-5-11-9(3)6-8(2)7-10(11)4/h1,6-7H,2-4H3
• InChI Key： VBEPMNWLWNKUGJ-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C)C=C(C)C=1C#C

Computed Properties

• Exact Mass: 144.09400
• Monoisotopic Mass: 144.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 0.921 g/mL at 25 °C
• Melting Point: 4°C(lit.)
• Boiling Point: 215°C(lit.)
• Flash Point: 83℃
• Refractive Index: n20/D1.547
• PSA: 0.00000
• LogP: 2.59310
• Vapor Pressure: 0.2±0.2 mmHg at 25°C

2-ethynyl-1,3,5-trimethylbenzene Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives